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Compound of Interest

Compound Name: TGX-155

Cat. No.: B1682241

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of investigational compounds like TGX-155 are paramount to ensuring a safe
laboratory environment and adhering to regulatory compliance. While a specific Safety Data
Sheet (SDS) with detailed disposal instructions for TGX-155 is not publicly available, this guide
provides essential safety and logistical information based on general best practices for the
disposal of research-grade small molecule inhibitors.

It is critical to consult your institution's Environmental Health and Safety (EHS) office for
specific guidance and to review all available safety information from the supplier before
handling or disposing of this compound.[1][2] Federal, state, and local regulations must be
followed for the disposal of all chemical waste.[1][3]

Understanding TGX-155: A Selective PIBKf Inhibitor

TGX-155 is a selective inhibitor of phosphoinositide 3-kinase 3 (PI3Kp), a key enzyme in the
PI13K/Akt signaling pathway.[4] This pathway is crucial for regulating cell growth, proliferation,
survival, and metabolism.[5][6] Dysregulation of the PI3K/Akt pathway is implicated in various
diseases, including cancer, making inhibitors like TGX-155 valuable tools in biomedical
research.[7]

Core Disposal Principles for Investigational
Compounds
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The disposal of any investigational drug or chemical should be approached with a clear

understanding of its potential hazards. For compounds where a specific SDS is unavailable, a

conservative approach that treats the substance as potentially hazardous is recommended.

Immediate Steps for TGX-155 Disposal:

Contact your Environmental Health and Safety (EHS) Office: This is the most critical first
step.[1][2] Your EHS office will provide institution-specific procedures for the disposal of
research chemicals and can advise on the appropriate waste streams.

Waste Segregation: Do not mix TGX-155 waste with other chemical waste streams unless
explicitly approved by your EHS office.[1] It should be collected in a designated, properly
labeled, and sealed container.

Container Selection and Labeling: Use a compatible, leak-proof container for collecting TGX-
155 waste.[2] The container must be clearly labeled as "Hazardous Waste" and include the
full chemical name ("TGX-155" and its IUPAC name if available), concentration, and any
known hazard information.[2]

Secure Storage: Store the waste container in a designated and secure Satellite
Accumulation Area (SAA) until it is collected for disposal by trained personnel.[1][2]

Final Disposition: The standard and recommended method for the final disposal of non-
hazardous and many hazardous pharmaceutical wastes is incineration by a licensed
hazardous waste disposal facility.[1][8] This ensures the complete destruction of the
compound.

Quantitative Data Summary

Due to the limited public availability of a specific Safety Data Sheet for TGX-155, quantitative

data regarding its disposal, such as reportable quantities or specific concentration limits for

disposal, could not be compiled. The following table summarizes key chemical properties that

are relevant for handling and storage.
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Property Value Source

Molecular Formula C20H19FN20s3 MedChemExpress
Molecular Weight 354.38 g/mol MedChemExpress
Appearance Solid powder MedChemExpress

Store at -20°C for long-term
Storage MedChemExpress
storage.

Experimental Protocols: General Guidelines for
Handling Small Molecule Inhibitors

While specific experimental protocols involving TGX-155 are proprietary to individual research
labs, the following general guidelines for handling potent small molecule inhibitors should be
followed:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling TGX-155.

» Ventilation: Handle the solid compound in a chemical fume hood to avoid inhalation of dust
particles.

» Weighing: When weighing the powder, use a balance inside a fume hood or a ventilated
balance enclosure.

» Solution Preparation: Prepare solutions in a fume hood. Avoid generating aerosols.

o Spill Response: In the event of a spill, follow your institution's established spill response
procedures. Generally, this involves isolating the area, absorbing the spill with an inert
material, and collecting the contaminated material in a sealed container for hazardous waste
disposal.

TGX-155 Mechanism of Action: The PISK/Akt
Signaling Pathway
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TGX-155 exerts its effects by inhibiting PI3K[3, a critical enzyme in the PI3K/Akt signaling
cascade. This pathway is typically activated by growth factors and other extracellular signals,
leading to a series of intracellular events that promote cell survival and proliferation. By

blocking PI3K[3, TGX-155 can interrupt these signals, which is of significant interest in cancer
research and other fields.
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of TGX-155.
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By providing this essential safety and logistical information, we aim to be a preferred source for
laboratory safety and chemical handling, building deep trust with researchers, scientists, and
drug development professionals by offering value that extends beyond the product itself.
Always prioritize safety and consult with your institution's EHS professionals for guidance on
the proper disposal of all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1682241?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Ilunocitinib_A_Procedural_Guide.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medchemexpress.com/tgx-155.html
https://www.cellsignal.com/pathways/pathways-akt-signaling
https://www.cellsignal.com/pathways/by-research-area/pi3k-akt-mapk-signaling-pathways
https://pubmed.ncbi.nlm.nih.gov/30649751/
https://pubmed.ncbi.nlm.nih.gov/30649751/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1682241#tgx-155-proper-disposal-procedures
https://www.benchchem.com/product/b1682241#tgx-155-proper-disposal-procedures
https://www.benchchem.com/product/b1682241#tgx-155-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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